Cas no 2877663-14-2 (3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione)
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione
- AKOS040853862
- F1913-7936
- 2877663-14-2
- 3-[(Tetrahydro-2H-pyran-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione
-
- Inchi: 1S/C12H18N2O4/c15-10-12(3-6-18-8-12)13-11(16)14(10)7-9-1-4-17-5-2-9/h9H,1-8H2,(H,13,16)
- InChI Key: YDEMSYGVORQMQX-UHFFFAOYSA-N
- SMILES: N1C2(CCOC2)C(=O)N(CC2CCOCC2)C1=O
Computed Properties
- Exact Mass: 254.12665706g/mol
- Monoisotopic Mass: 254.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 9.69±0.20(Predicted)
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1913-7936-2μmol |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 2μl |
$85.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-5μmol |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 5μl |
$94.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-10μmol |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 10μl |
$103.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-20μmol |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 20μl |
$118.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-1mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 1mg |
$81.0 | 2023-05-08 | |
| Life Chemicals | F1913-7936-2mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 2mg |
$88.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-3mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 3mg |
$94.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-4mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 4mg |
$99.0 | 2023-05-08 | |
| Life Chemicals | F1913-7936-5mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 5mg |
$103.5 | 2023-05-08 | |
| Life Chemicals | F1913-7936-10mg |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione |
2877663-14-2 | 90%+ | 10mg |
$118.5 | 2023-05-08 |
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione
Introduction to 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS No. 2877663-14-2)
3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2877663-14-2, belongs to a class of spirocyclic molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications. The presence of both oxygen and nitrogen atoms in its framework, along with the spirocyclic core, contributes to its diverse chemical reactivity and functionalization possibilities.
The molecular structure of 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione features a spiro linkage between a five-membered oxygen-containing ring (oxane) and a seven-membered nitrogen-containing heterocycle. This unique arrangement creates a rigid framework that may enhance binding affinity to biological targets. The compound’s dual heterocyclic nature makes it an intriguing candidate for exploring novel pharmacophores, particularly in the context of enzyme inhibition and receptor modulation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the spirocyclic core of 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione can effectively interact with hydrophobic pockets and aromatic residues in protein targets, making it a potential lead compound for developing small-molecule inhibitors. The oxan ring and the methyl substituent further enhance its ability to engage in favorable interactions through hydrogen bonding and van der Waals forces.
In the realm of medicinal chemistry, the synthesis of such intricate heterocycles is often challenging but highly rewarding. The introduction of 7-oxa-1,3-diazaspiro[4.4]nonane into drug-like molecules has shown promise in several preclinical studies. For instance, derivatives of this scaffold have been investigated for their potential role in modulating enzymes involved in inflammatory pathways. The dione functionality at the 2,4-position adds another layer of reactivity, allowing for further derivatization to optimize pharmacokinetic properties.
The CAS No. 2877663-14-2 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. Researchers interested in exploring the therapeutic potential of this molecule can refer to this number to access relevant patents, publications, and synthetic methodologies. The growing interest in spirocyclic compounds underscores their importance as building blocks in modern drug discovery.
One of the most compelling aspects of 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione is its versatility in structural modifications. By altering substituents on the oxan ring or the nitrogen-containing heterocycle, chemists can fine-tune the compound’s biological profile. This flexibility is particularly valuable when designing molecules with specific target interactions or improved pharmacological properties.
The use of spirocyclic compounds like this one has gained traction due to their ability to mimic natural product scaffolds while offering improved synthetic accessibility. The spiro linkage itself imparts rigidity to the molecule, which can be advantageous for maintaining stable interactions with biological targets over time. Additionally, the presence of both oxygen and nitrogen atoms provides multiple sites for functionalization, enabling the creation of libraries of derivatives for high-throughput screening.
Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural elements are swapped to improve properties like solubility or metabolic stability without compromising efficacy. The spirocyclic core of 3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione serves as an excellent platform for such transformations. For example, replacing one heterocycle with another or modifying the dione group can lead to novel analogs with enhanced activity or selectivity.
The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like spirocyclic heterocycles, recognizing their potential as future drug candidates. Companies specializing in medicinal chemistry are actively synthesizing and screening compounds based on similar structures to identify new leads for treating various diseases. The complexity of molecules such as 3-(oxan(5)yl)methyl]-7-(tetrahydro(2H)-pyran(5)yloxy)-1-(tetrahydro(2H)-pyran(5)yloxy)-6-(tetrahydro(2H)-pyran(5)yloxy))-6-(tetrahydro(2H)-pyran(5)yloxy))spiro{dihydroindol(5H)(1H)-dioxepin}-8-one (CAS No.: 28776631452) underscores their significance in contemporary drug discovery efforts.
In conclusion, 28776631452 represents a structurally fascinating molecule with potential applications across multiple therapeutic areas. Its unique combination of heterocycles and functional groups makes it an attractive candidate for further investigation by medicinal chemists seeking to develop next-generation therapeutics.
2877663-14-2 (3-[(oxan-4-yl)methyl]-7-oxa-1,3-diazaspiro[4.4]nonane-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)